Cas no 88561-06-2 (Benzoic acid, 4-(1-butyl-1H-indol-2-yl)-)

• Product Name: Benzoic acid, 4-(1-butyl-1H-indol-2-yl)-
• CAS No: 88561-06-2
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• CID: 628684
• PubChem ID: 71318739
• Update Time: 2025-04-19

Benzoic acid, 4-(1-butyl-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-butyl-1H-indol-2-yl)-
• 4-(1-butylindol-2-yl)benzoic acid
• 4-(1-Butyl-1H-indol-2-yl)benzoic acid
• 88561-06-2
• DTXSID30748807

• Inchi： 1S/C19H19NO2/c1-2-3-12-20-17-7-5-4-6-16(17)13-18(20)14-8-10-15(11-9-14)19(21)22/h4-11,13H,2-3,12H2,1H3,(H,21,22)
• InChI Key： OQVVGVWRKAUAOF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CC2C=CC=CC=2N1CCCC)=O

Computed Properties

• Exact Mass: 293.141578849g/mol
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.2Ų